Cas no 64165-16-8 (2,4-Dioxo-6-phenylhexanoic acid)

2,4-Dioxo-6-phenylhexanoic acid Properties

Names and Identifiers

• 2,4-Dioxo-6-phenylhexanoic acid
• Benzenehexanoic acid, alpha,gamma-dioxo-
• 2-hydroxy-4-oxo-6-phenylhex-2-enoic acid
• 2,4-Dioxo-6-phenylhexanoicacid
• DTXSID50333198
• DB-329633
• 64165-16-8
• BDBM50184628
• 2,4-Dioxo-6-phenyl-hexanoic acid
• +Expand

• InChIKey： IIISQTZDBAGFRK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O4/c13-10(8-11(14)12(15)16)7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)CCC(=O)CC(=O)C(=O)O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 220.07355886g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4Ų